Cas no 1368947-78-7 (1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine
• CAS No: 1368947-78-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6203441
• PubChem ID: 82284254
• Update Time: 2025-06-10

1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine
• 1368947-78-7
• [1-(2-chloro-4-methoxyphenyl)cyclopropyl]methanamine
• EN300-1965199

• Inchi： 1S/C11H14ClNO/c1-14-8-2-3-9(10(12)6-8)11(7-13)4-5-11/h2-3,6H,4-5,7,13H2,1H3
• InChI Key： CXZOUNZHBIRSGK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CC1)OC

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine

Comprehensive Overview of 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine (CAS No. 1368947-78-7)

In the realm of organic chemistry and pharmaceutical research, 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine (CAS No. 1368947-78-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropylmethanamine core and substituted phenyl ring, is often explored for its role in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine" or "biological activity of CAS 1368947-78-7," reflecting its relevance in cutting-edge scientific inquiries.

The molecular structure of 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine features a chloro and methoxy substitution pattern on the phenyl ring, which influences its electronic and steric properties. Such modifications are critical in medicinal chemistry, as they can enhance binding affinity to biological targets. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this compound, with queries like "machine learning applications for cyclopropylmethanamine derivatives" becoming increasingly common. Its CAS No. 1368947-78-7 serves as a unique identifier in databases, facilitating streamlined research and regulatory compliance.

From a synthetic perspective, 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine is often prepared via multi-step organic reactions, including cyclopropanation and amine functionalization. The compound's stability under various conditions makes it a versatile intermediate for further derivatization. In forums and academic discussions, questions such as "optimization of 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine yield" highlight the practical challenges and innovations in its production. Additionally, its potential role in green chemistry initiatives aligns with global sustainability goals, attracting interest from environmentally conscious researchers.

The pharmacological potential of CAS 1368947-78-7 is another area of active exploration. While specific therapeutic applications remain under investigation, its structural analogs have shown promise in modulating central nervous system (CNS) targets. Searches for "neuroactive properties of cyclopropylmethanamine derivatives" underscore the compound's relevance in neuroscience and psychiatry. Furthermore, its incorporation into high-throughput screening libraries demonstrates its utility in modern drug discovery pipelines.

In material science, 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine has been studied for its potential in polymer synthesis and surface modification. The compound's ability to act as a building block for functional materials resonates with advancements in nanotechnology and smart coatings. Queries like "applications of CAS 1368947-78-7 in advanced materials" reflect the interdisciplinary nature of its utility. Its compatibility with click chemistry protocols further expands its applicability in diverse scientific domains.

Regulatory and safety considerations for 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine are also a focal point for industrial users. Proper handling, storage, and disposal protocols are essential to ensure compliance with global chemical regulations. Searches for "MSDS of CAS 1368947-78-7" or "environmental impact of cyclopropylmethanamine derivatives" indicate the need for comprehensive safety data. Collaborative efforts between academia and industry continue to address these aspects while maximizing the compound's potential.

In conclusion, 1-(2-chloro-4-methoxyphenyl)cyclopropylmethanamine (CAS No. 1368947-78-7) represents a multifaceted compound with broad implications across chemistry and biology. Its structural elegance, synthetic versatility, and emerging applications position it as a valuable entity in contemporary research. As scientific inquiries evolve, this compound will likely remain at the forefront of innovations in drug discovery, material science, and beyond.